Cas no 856169-96-5 (6-(2-Aminophenoxy)-3-pyridinamine)

6-(2-Aminophenoxy)-3-pyridinamine structure
856169-96-5 structure
Product Name:6-(2-Aminophenoxy)-3-pyridinamine
CAS No:856169-96-5
MF:C11H11N3O
MW:201.224541902542
CID:717515
Update Time:2023-08-03

6-(2-Aminophenoxy)-3-pyridinamine Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinamine,6-(2-aminophenoxy)-
    • Pyridine, 5-amino-2-(o-aminophenoxy)-
    • 6-(2-Aminophenoxy)-3-pyridinamine
    • Inchi: 1S/C11H11N3O/c12-8-5-6-11(14-7-8)15-10-4-2-1-3-9(10)13/h1-7H,12-13H2
    • InChI Key: JROGUUGXNXYEQL-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CN=1)N)C1C=CC=CC=1N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 200
  • Topological Polar Surface Area: 74.2
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